2-phenoxy-2-phenyl-N-[1-(pyridin-2-ylmethyl)piperidin-4-yl]acetamide

• IUPAC Name: 2-phenoxy-2-phenyl-N-[1-(pyridin-2-ylmethyl)piperidin-4-yl]acetamide
• InChI: InChI=1S/C25H27N3O2/c29-25(24(20-9-3-1-4-10-20)30-23-12-5-2-6-13-23)27-21-14-17-28(18-15-21)19-22-11-7-8-16-26-22/h1-13,16,21,24H,14-15,17-19H2,(H,27,29)
• InChI Key: MHEMRKUTKOAVEO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)C(C2=CC=CC=C2)OC3=CC=CC=C3)CC4=CC=CC=N4
• Molecular Formula: C25H27N3O2
• Molecular Weight: 401.5 g/mol

Description

2-phenoxy-2-phenyl-N-[1-(pyridin-2-ylmethyl)piperidin-4-yl]acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is also known as PPAP, which is an abbreviation for its full chemical name. PPAP is a synthetic compound that was first synthesized in 2011 by a team of researchers led by David E. Olson at the University of California, Davis. The compound has been shown to have a wide range of biological activities and has potential applications in the treatment of various diseases.

Mechanism of Action

The mechanism of action of PPAP is not fully understood, but it is believed to involve the modulation of several neurotransmitter systems in the brain. PPAP has been shown to increase the levels of serotonin, dopamine, and norepinephrine in the brain, which are all involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
PPAP has been shown to have a wide range of biochemical and physiological effects. In animal models, PPAP has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that is involved in the growth and survival of neurons. PPAP has also been shown to increase the levels of cAMP, which is a signaling molecule that is involved in the regulation of many physiological processes.

Advantages and Limitations for Lab Experiments

PPAP has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, which makes it ideal for use in large-scale experiments. PPAP is also stable and has a long shelf life, which makes it easy to store and transport. However, there are also some limitations to the use of PPAP in lab experiments. PPAP is a relatively new compound, and there is still much that is unknown about its biological activity and mechanism of action. Additionally, PPAP is a complex compound that requires specialized equipment and expertise to synthesize and analyze.

Future Directions

There are several future directions for research on PPAP. One area of research is the potential therapeutic applications of PPAP in the treatment of depression, anxiety, and addiction. Another area of research is the development of new synthetic compounds that are based on the structure of PPAP. These compounds may have improved biological activity and may be more effective in the treatment of various diseases. Additionally, further research is needed to fully understand the mechanism of action of PPAP and its effects on various neurotransmitter systems in the brain.

Synthesis Methods

The synthesis of PPAP involves a multi-step process that begins with the reaction of 2-bromoacetophenone with 2-phenoxypyridine to form an intermediate product. This intermediate is then reacted with 4-piperidinemethanol to form the final product, PPAP. The synthesis of PPAP is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

PPAP has been shown to have a wide range of biological activities and has potential applications in the treatment of various diseases. Scientific research has focused on the potential therapeutic applications of PPAP in the treatment of depression, anxiety, and addiction. PPAP has been shown to have antidepressant and anxiolytic effects in animal models, and it has also been shown to reduce drug-seeking behavior in rats.